Cas no 2411261-00-0 (1,2,3,4,5,6,7,8-Octahydroisoquinoline;hydrochloride)

• Product Name: 1,2,3,4,5,6,7,8-Octahydroisoquinoline;hydrochloride
• CAS No: 2411261-00-0
• MF: C₉H₁₆ClN
• MW: 173.683041572571
• CID: 6031338
• PubChem ID: 146082975
• Update Time: 2025-06-12

1,2,3,4,5,6,7,8-Octahydroisoquinoline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6,7,8-Octahydroisoquinoline;hydrochloride
• EN300-7535323
• Z4179865056
• 1,2,3,4,5,6,7,8-octahydroisoquinoline hydrochloride
• 2411261-00-0

• Inchi： 1S/C9H15N.ClH/c1-2-4-9-7-10-6-5-8(9)3-1;/h10H,1-7H2;1H
• InChI Key： LHMTVEBUPDHVID-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2CCCCC=2C1

Computed Properties

• Exact Mass: 173.0971272g/mol
• Monoisotopic Mass: 173.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 1,2,3,4,5,6,7,8-Octahydroisoquinoline;hydrochloride

Comprehensive Overview of 1,2,3,4,5,6,7,8-Octahydroisoquinoline Hydrochloride (CAS No. 2411261-00-0)

1,2,3,4,5,6,7,8-Octahydroisoquinoline hydrochloride (CAS No. 2411261-00-0) is a chemically modified derivative of isoquinoline, a heterocyclic compound widely studied in pharmaceutical and organic chemistry. This compound, characterized by its saturated ring structure and hydrochloride salt form, has garnered attention for its potential applications in drug discovery and material science. The hydrochloride moiety enhances its solubility and stability, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for saturated heterocycles like octahydroisoquinoline has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its structural flexibility, which allows for modifications to target specific biological pathways. The CAS No. 2411261-00-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its unique properties align with trends in green chemistry, as it can be synthesized using eco-friendly protocols.

The compound’s nomenclature, 1,2,3,4,5,6,7,8-Octahydroisoquinoline, highlights its fully hydrogenated isoquinoline backbone. This saturation distinguishes it from aromatic analogs, offering distinct electronic and steric properties. Users often search for "octahydroisoquinoline synthesis" or "hydrochloride salt applications," indicating a focus on practical synthesis methods and industrial uses. Its compatibility with peptide coupling reagents and ligand design further broadens its utility.

From an SEO perspective, keywords like "CAS 2411261-00-0 supplier" and "octahydroisoquinoline derivatives" are highly competitive, reflecting commercial and research interests. The compound’s potential in neuropharmacology (e.g., as a scaffold for G-protein-coupled receptor modulators) is another hot topic. Analytical techniques such as HPLC purification and NMR characterization are critical for quality control, often queried alongside its CAS number.

Environmental and regulatory considerations are also trending. While 1,2,3,4,5,6,7,8-Octahydroisoquinoline hydrochloride is not classified as hazardous, its handling requires standard lab precautions. Searches for "safe handling of hydrochloride salts" or "biodegradable heterocycles" underscore the growing emphasis on sustainability. This aligns with the compound’s appeal in biocompatible material research.

In summary, CAS No. 2411261-00-0 represents a versatile building block in modern chemistry. Its integration into high-throughput screening libraries and structure-activity relationship studies exemplifies its interdisciplinary importance. As the scientific community prioritizes efficient synthetic routes and functional diversity, this compound is poised to remain a focal point in innovation.